Cas no 1093191-96-8 ((2S,3S)-Methyl 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminobutanoate hydrochloride)

(2S,3S)-Methyl 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminobutanoate hydrochloride structure
1093191-96-8 structure
Product Name:(2S,3S)-Methyl 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminobutanoate hydrochloride
CAS No:1093191-96-8
MF:C20H23ClN2O4
MW:390.860624551773
CID:5747906
PubChem ID:68481964
Update Time:2023-11-11

(2S,3S)-Methyl 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-Methyl3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminobutanoatehydrochloride
    • 1093191-96-8
    • (2S,3S)-Methyl 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminobutanoate hydrochloride
    • (2S,3S)-METHYL 3-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-2-AMINOBUTANOATE HCL
    • SCHEMBL3019396
    • Inchi: 1S/C20H22N2O4.ClH/c1-12(18(21)19(23)25-2)22-20(24)26-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17;/h3-10,12,17-18H,11,21H2,1-2H3,(H,22,24);1H/t12-,18-;/m0./s1
    • InChI Key: RHBSNZFBTTZVBE-FQKOOVENSA-N
    • SMILES: Cl.O(C(N[C@@H](C)[C@@H](C(=O)OC)N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 390.1346349g/mol
  • Monoisotopic Mass: 390.1346349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 490
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.6Ų

(2S,3S)-Methyl 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminobutanoate hydrochloride Related Literature

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